Cas no 93920-27-5 (isooctadecanoic acid, compound with 1,1'-iminodi(propan-2-ol) (1:1))

• Product name: isooctadecanoic acid, compound with 1,1'-iminodi(propan-2-ol) (1:1)
• CAS No: 93920-27-5
• MF: C₁₈H₃₆O₂^.C₆H₁₅NO₂
• MW: 417.66604
• CID: 1983586
• PubChem ID: 175567

isooctadecanoic acid, compound with 1,1'-iminodi(propan-2-ol) (1:1) Chemical and Physical Properties

Names and Identifiers

• isooctadecanoic acid, compound with 1,1'-iminodi(propan-2-ol) (1:1)
• Isooctadecanoic acid, compd. with 1,1'-iminobis(2-propanol) (1:1)
• 16-methylheptadecanoic acid - 1,1'-iminodipropan-2-ol (1:1)
• 1-(2-hydroxypropylamino)propan-2-ol,16-methylheptadecanoic acid
• EINECS 300-112-2
• 93920-27-5

• Inchi： InChI=1S/C18H36O2.C6H15NO2/c1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(19)20;1-5(8)3-7-4-6(2)9/h17H,3-16H2,1-2H3,(H,19,20);5-9H,3-4H2,1-2H3
• InChI Key： JCYUOONTSJDBNQ-UHFFFAOYSA-N
• SMILES： CC(C)CCCCCCCCCCCCCCC(=O)O.CC(CNCC(C)O)O

Computed Properties

• Exact Mass: 417.382
• Monoisotopic Mass: 417.382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 19
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Boiling Point: 400.8°C at 760 mmHg
• Flash Point: 225.6°C